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Compound of Interest

Compound Name: 13-Deacetyltaxachitriene A

Cat. No.: B15594318 Get Quote

Technical Support Center: 13-
Deacetyltaxachitriene A
This technical support center provides guidance on the stability and proper storage of 13-
Deacetyltaxachitriene A, along with troubleshooting advice for common experimental issues.

The information is compiled from manufacturer recommendations and scientific literature on

related taxane compounds.

Frequently Asked Questions (FAQs)
Q1: How should I store solid 13-Deacetyltaxachitriene A?

For long-term storage, solid 13-Deacetyltaxachitriene A should be kept in a tightly sealed

container at -20°C. For short-term storage, 2-8°C is recommended.[1] Before use, it is

advisable to allow the product to equilibrate to room temperature for at least one hour before

opening the vial.

Q2: What is the recommended way to prepare and store solutions of 13-
Deacetyltaxachitriene A?

It is best to prepare and use solutions on the same day. If you need to prepare stock solutions

in advance, we recommend storing them as aliquots in tightly sealed vials at -20°C. Under
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these conditions, the solutions are generally usable for up to two weeks. Avoid repeated freeze-

thaw cycles.

Q3: In which solvents is 13-Deacetyltaxachitriene A soluble?

13-Deacetyltaxachitriene A is soluble in a variety of organic solvents, including Chloroform,

Dichloromethane, Ethyl Acetate, DMSO, and Acetone.

Q4: What are the potential degradation pathways for 13-Deacetyltaxachitriene A?

While specific degradation pathways for 13-Deacetyltaxachitriene A are not extensively

documented, taxane diterpenoids, in general, are susceptible to hydrolysis of their ester groups

(deacetylation) under both acidic and basic conditions. The presence of a C-4(20) double bond

in some taxoids suggests potential for oxidation or rearrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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